Cas no 31510-30-2 (4-Quinolinamine,7-chloro-N-(4-pyridinylmethyl)-)
31510-30-2 structure
Product Name:4-Quinolinamine,7-chloro-N-(4-pyridinylmethyl)-
CAS No:31510-30-2
MF:C15H12ClN3
MW:269.728881835938
CID:318172
PubChem ID:284820
Update Time:2025-04-19
4-Quinolinamine,7-chloro-N-(4-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinamine,7-chloro-N-(4-pyridinylmethyl)-
- (7-chloro-quinolin-4-yl)-pyridin-4-ylmethyl-amine
- 7-Chlor-4-<4>pyridylmethylamino-chinolin
- 7-Chloro-N-[(pyridin-4-yl)methyl]quinolin-4-amine
- NSC141094
- NSC-141094
- AKOS008922971
- DTXSID30953499
- 31510-30-2
-
- Inchi: 1S/C15H12ClN3/c16-12-1-2-13-14(5-8-18-15(13)9-12)19-10-11-3-6-17-7-4-11/h1-9H,10H2,(H,18,19)
- InChI Key: FTMVLKQKKMLZDB-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=NC=CC=2NCC1C=CN=CC=1
Computed Properties
- Exact Mass: 269.07200
- Monoisotopic Mass: 269.071975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.8
Experimental Properties
- Density: 1.334
- Boiling Point: 464.9°C at 760 mmHg
- Flash Point: 234.9°C
- Refractive Index: 1.713
- PSA: 37.81000
- LogP: 3.96830
4-Quinolinamine,7-chloro-N-(4-pyridinylmethyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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